ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 3-(4-fluorophenyl)-1-phenylpyrazole-4-carboxylate
• InChI: InChI=1S/C18H15FN2O2/c1-2-23-18(22)16-12-21(15-6-4-3-5-7-15)20-17(16)13-8-10-14(19)11-9-13/h3-12H,2H2,1H3
• InChI Key: FJEUCINYMQBGKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=C1C2=CC=C(C=C2)F)C3=CC=CC=C3
• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol

Description

Ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate, also known as EFPC, is a chemical compound that belongs to the pyrazole family. EFPC is a promising drug candidate that has shown potential in various scientific research applications. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

Ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate acts as a selective inhibitor of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are involved in various physiological processes, including inflammation, pain, and fever. ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate inhibits the COX enzyme by binding to its active site, thereby preventing the production of prostaglandins. This mechanism of action is similar to that of nonsteroidal anti-inflammatory drugs (NSAIDs), but ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate has been shown to be more selective and potent than NSAIDs.
Biochemical and Physiological Effects:
ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and antipyretic effects. ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate inhibits the production of prostaglandins, which are involved in inflammation, pain, and fever. This compound has also been shown to reduce oxidative stress and improve antioxidant status in animal models. ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate has been shown to have minimal toxicity and side effects, making it a promising drug candidate for various diseases.

Advantages and Limitations for Lab Experiments

Ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate has several advantages and limitations for lab experiments. The advantages of ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate include its high selectivity and potency, its minimal toxicity and side effects, and its ability to inhibit the COX enzyme. The limitations of ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate include its limited solubility in water, which can make it difficult to administer in animal models, and its high cost of synthesis, which can limit its availability for research purposes.

Future Directions

There are several future directions for ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate research, including the development of more efficient synthesis methods, the optimization of its pharmacokinetic properties, and the evaluation of its therapeutic potential in various diseases. ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in human clinical trials. ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate has the potential to be a valuable therapeutic agent for various diseases, and its continued research is essential for its development as a drug candidate.

Scientific Research Applications

Ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate has shown potential in various scientific research applications, including cancer treatment, inflammation, and pain management. ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to reduce inflammation and pain in animal models. ethyl 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxylate has been studied extensively for its potential as a therapeutic agent in various diseases, including cancer, arthritis, and neuropathic pain.